Cas no 1805310-35-3 (3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805310-35-3
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845910
• Update Time: 2025-08-05

3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-2-3-4(21(10,18)19)1-5(7(11,12)13)17-6(3)20-8(14,15)16/h1H,2H2
• InChI Key： WVWHEBVMAUDASU-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(F)(F)F)=CC=1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Additional information on 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805310-35-3)

3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805310-35-3) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring with a sulfonyl chloride functionality. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The bromomethyl group in this compound serves as a reactive site for further chemical modifications, making it an attractive intermediate in synthetic pathways. The presence of the trifluoromethoxy and trifluoromethyl groups imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The sulfonyl chloride functionality is highly reactive and can readily undergo nucleophilic substitution reactions, making it useful for the synthesis of sulfonamides and other derivatives.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The combination of fluorine-containing groups in 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride makes it particularly suitable for such applications. For instance, studies have shown that the introduction of trifluoromethyl groups can significantly enhance the lipophilicity and membrane permeability of molecules, which are crucial factors for drug efficacy.

The pyridine ring is a common structural motif in many biologically active compounds due to its aromatic nature and ability to form hydrogen bonds. The presence of multiple substituents on the pyridine ring in this compound can influence its binding affinity to various biological targets. Research has demonstrated that pyridine-based compounds with similar functional groups have shown promise in treating a range of diseases, including cancer, neurological disorders, and infectious diseases.

The reactivity of the sulfonyl chloride group has been extensively studied in the context of drug development. Sulfonyl chlorides are known to react with primary and secondary amines to form sulfonamides, which are important classes of drugs with diverse therapeutic applications. For example, sulfonamides have been used as antibiotics, anti-inflammatory agents, and antidiabetic drugs. The ability to easily modify the structure of 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride through nucleophilic substitution reactions opens up numerous possibilities for the synthesis of novel sulfonamide derivatives with tailored biological activities.

In addition to its potential as a drug candidate, this compound has also found applications in other areas of chemical research. For instance, it can be used as a building block for the synthesis of complex organic molecules with specific functionalities. The versatility of this compound makes it an invaluable tool for chemists working on the development of new materials and catalysts.

The synthesis of 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For example, the use of transition metal-catalyzed reactions has been reported to significantly improve the yield and selectivity of key intermediates in the synthetic pathway.

In conclusion, 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805310-35-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to explore new applications and synthetic strategies for this compound, further highlighting its importance in modern chemical science.